Cas no 94220-43-6 (7-Chloro-1H-pyrazolo[4,3-b]pyridine)

7-Chloro-1H-pyrazolo[4,3-b]pyridine is a heterocyclic compound featuring a fused pyrazole and pyridine core with a chloro substituent at the 7-position. This structure imparts significant versatility in medicinal chemistry and pharmaceutical research, particularly as a key intermediate for the synthesis of bioactive molecules. Its rigid bicyclic framework enhances binding affinity to target proteins, making it valuable in the development of kinase inhibitors and other therapeutic agents. The chloro group offers a reactive site for further functionalization, enabling diverse derivatization strategies. High purity grades ensure consistent performance in synthetic applications. Its stability under standard conditions and compatibility with common reaction conditions further underscore its utility in drug discovery and organic synthesis.
7-Chloro-1H-pyrazolo[4,3-b]pyridine structure
94220-43-6 structure
Product Name:7-Chloro-1H-pyrazolo[4,3-b]pyridine
CAS No:94220-43-6
MF:C6H4ClN3
MW:153.569059371948
MDL:MFCD11846497
CID:798164
PubChem ID:13747176
Update Time:2025-07-02

7-Chloro-1H-pyrazolo[4,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 7-Chloro-1H-pyrazolo[4,3-b]pyridine
    • 1H-Pyrazolo[4,3-b]pyridine,7-chloro-
    • 7-CHLORO-1-METHYL-1H-PYRAZOLO[4,3-B]PYRIDINE
    • CL4556
    • 7-Chloro-1H-pyrazolo[4,3-b]pyridine (ACI)
    • CDQRFKKCBULBSD-UHFFFAOYSA-N
    • SCHEMBL3465347
    • EN300-316754
    • PB19187
    • AKOS006373508
    • MFCD11846497
    • AKOS016007580
    • 94220-43-6
    • 1H-Pyrazolo[4,3-b]pyridine, 7-chloro-
    • DA-35740
    • SY029038
    • DTXSID40548299
    • CS-0043440
    • J-519188
    • AS-45979
    • MDL： MFCD11846497
    • Inchi： 1S/C6H4ClN3/c7-4-1-2-8-5-3-9-10-6(4)5/h1-3H,(H,9,10)
    • InChI Key： CDQRFKKCBULBSD-UHFFFAOYSA-N
    • SMILES： ClC1C2=C(C=NN2)N=CC=1

Computed Properties

  • Exact Mass: 167.02500
  • Monoisotopic Mass: 153.0093748g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • Density: 1.531
  • Boiling Point: 308 ºC
  • Flash Point: 169 ºC
  • PSA: 30.71000
  • LogP: 1.62170

7-Chloro-1H-pyrazolo[4,3-b]pyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Chloro-1H-pyrazolo[4,3-b]pyridine Pricemore >>

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7-Chloro-1H-pyrazolo[4,3-b]pyridine Production Method

Production Method 1

94220-43-6 94220-43-6
Reaction Conditions
Reference
Antiinflammatory pyrazolopyridines
, European Patent Organization, , ,

Production Method 2

94220-43-6 94220-43-6
Reaction Conditions
Reference
Preparation of 7-substituted aminopyrazolo[4,3-b]pyridines for use as antiinflammatory and antiallergic agents
, Austria, , ,

Production Method 3

94220-43-6 94220-43-6
Reaction Conditions
Reference
Pyrazolopyridine derivatives
, European Patent Organization, , ,

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